Cas no 2730-71-4 (Thiocolchicine)
Thiocolchicine structure
Product Name:Thiocolchicine
CAS No:2730-71-4
MF:C22H25NO5S
MW:415.502605199814
CID:266563
PubChem ID:17648
Update Time:2025-08-05
Thiocolchicine Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[(7S)-5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-
- Thiocolchicine
- Acetamide,N-[(7S)-5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-...
- N-[(7S)-1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
- 10-Demethoxy-10-methylthiocolchicine
- Colchicin
- Colchicine,10-thio
- EINECS 220-346-8
- N-((S)-1,2,3-Trimethoxy-10-methylmercapto-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamid
- N-((S)-1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
- N-[(7S)-1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide
- Thiocholchicine
- thiocolhicine
- 10-Demethoxy-10-(methylthio)colchicine
- 10-Thio-colchicine
- N-[(7S)-5,6,7,9-Tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-acetamide
- NSC 186301
- N-(1,2,3-Trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide (Thiocolchicine)
- ACETAMIDE, N-((7S)-5,6,7,9-TETRAHYDRO-1,2,3-TRIMETHOXY-10-(METHYLTHIO)-9-OXOBENZO(A)HEPTALEN-7-YL)-
- Acetamide, N-[(7S)-5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-
- N-(1,2,3-trimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)acetamide
- DTXSID90181751
- Acetamide, N-(5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-
- NSC186301
- (S)-N-(1,2,3-Trimethoxy-10-(methylthio)-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl)acetamide
- THIOCOLCHICINE [MI]
- CMEGANPVAXDBPL-INIZCTEOSA-N
- COLCHICINE, 10-DEMETHOXY-10-METHYLTHIO-
- Acetamide, N-(5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-, (S)-
- CS-0066689
- Q27259007
- N-(1,2,3-Trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
- HY-116852
- J-016725
- BDBM50009568
- NS00007727
- SCHEMBL43160
- EC 220-346-8
- AKOS030242228
- NCGC00485411-01
- NCI60_001549
- NCGC00485411-02
- Colchicine, 10-demethoxy-10-(methylthio)-
- NSC-186301
- N-(1,2,3-Trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide(Thiocolchicine)
- MLS002703025
- UNII-47541468FI
- Colchicine, 10-thio-
- 2730-71-4
- CHEMBL18981
- 47541468FI
- MS-27215
- (Thiocolchicine)N-(1,2,3-Trimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
- Acetamide, N-[5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo[a]heptalen-7-yl]-, (S)-
- N-((10S)-3,4,5-Trimethoxy-14-(methylsulfanyl)-13-oxotricyclo(9.5.0.0,)hexadeca-1(16),2,4,6,11,14-hexaen-10-yl)ethanimidate
- N-[(10S)-3,4,5-Trimethoxy-14-(methylsulphanyl)-13-oxotricyclo[9.5.0.0,]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl]ethanimidate
- Colchicine, 10-thio-(8CI)
- G12294
- Acetamide, N-(5,6,7,9-tetrahydro-1,2,3-trimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-, (S)-(9CI)
- N-((10S)-3,4,5-Trimethoxy-14-(methylsulphanyl)-13-oxotricyclo(9.5.0.0,)hexadeca-1(16),2,4,6,11,14-hexaen-10-yl)ethanimidate
- N-[(10S)-3,4,5-Trimethoxy-14-(methylsulfanyl)-13-oxotricyclo[9.5.0.0,]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl]ethanimidate
- N-[(10S)-3,4,5-Trimethoxy-14-(methylsulphanyl)-13-oxotricyclo[9.5.0.0,]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl]ethanimidic acid
- DTXCID30104242
- DA-78421
- N-((10S)-3,4,5-Trimethoxy-14-(methylsulphanyl)-13-oxotricyclo(9.5.0.0,)hexadeca-1(16),2,4,6,11,14-hexaen-10-yl)ethanimidic acid
-
- Inchi： 1S/C22H25NO5S/c1-12(24)23-16-8-6-13-10-18(26-2)21(27-3)22(28-4)20(13)14-7-9-19(29-5)17(25)11-15(14)16/h7,9-11,16H,6,8H2,1-5H3,(H,23,24)/t16-/m0/s1
- InChI Key： CMEGANPVAXDBPL-INIZCTEOSA-N
- SMILES： S(C)C1=CC=C2C3C(=C(C(=CC=3CC[C@@H](C2=CC1=O)NC(C)=O)OC)OC)OC
Computed Properties
- Exact Mass: 415.14500
- Monoisotopic Mass: 415.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 99.2Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 193 ºC
- Solubility: Almost insoluble (0.025 g/l) (25 º C),
- PSA: 99.16000
- LogP: 3.97580
- Specific Rotation: D20 -221°
Thiocolchicine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H300 + H330-H318-H340
- Warning Statement： P201-P260-P264-P280-P284-P301+P310
- Hazardous Material transportation number：UN 1544PSN1 6.1 / PGI
- WGK Germany：3
- Hazard Category Code： 46-26-28-41
- Safety Instruction： 53-26-28-36/37-39-45
-
Hazardous Material Identification：
- Storage Condition：−20°C
Thiocolchicine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74320-5mg |
Thiocolchicine |
2730-71-4 | 98% | 5mg |
￥453.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74320-10mg |
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| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74320-25mg |
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| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74320-100mg |
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| TRC | T344390-10mg |
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$ 80.00 | 2023-09-05 | ||
| TRC | T344390-25mg |
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$114.00 | 2023-05-17 | ||
| TRC | T344390-100mg |
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| TRC | T344390-250mg |
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2730-71-4 | 250mg |
$ 535.00 | 2023-09-05 | ||
| TRC | T344390-1g |
Thiocolchicine |
2730-71-4 | 1g |
$1047.00 | 2023-05-17 | ||
| A2B Chem LLC | AF63868-5mg |
thiocolchicine |
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$35.00 | 2024-04-20 |
Thiocolchicine Suppliers
Amadis Chemical Company Limited
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(CAS:2730-71-4)Thiocolchicine
Order Number:A1024589
Stock Status:in Stock
Quantity:10mg/25mg/50mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:31
Price ($):159.0/355.0/524.0/751.0
Email:sales@amadischem.com
Thiocolchicine Related Literature
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1. Covalent reversible binding of alkoxides or thiolates to colchicinoidsMarino Cavazza,Carlo A. Veracini,Francesco Pietra J. Chem. Soc. Perkin Trans. 2 1992 2201
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Joanna Kurek,Patrycja Kwa?niewska-Sip,Krzysztof Myszkowski,Grzegorz Cofta,Marek Murias,Piotr Barczyński,Beata Jasiewicz,Rafa? Kurczab Med. Chem. Commun. 2018 9 1708
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Kenneth W. Bentley Nat. Prod. Rep. 2005 22 249
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Kenneth W. Bentley Nat. Prod. Rep. 2005 22 249
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5. Allocolchicinoids bearing a Michael acceptor fragment for possible irreversible binding of tubulinEkaterina S. Sazanova,Iuliia A. Gracheva,Diane Allegro,Pascale Barbier,Sébastien Combes,Elena V. Svirshchevskaya,Alexey Yu Fedorov RSC Med. Chem. 2020 11 696
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2730-71-4)Thiocolchicine
Purity:99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg
Price ($):159.0/355.0/524.0/751.0